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Compound of Interest

Compound Name: 1H-Indazole-4-boronic acid

Cat. No.: B591470 Get Quote

Essential Safety and Handling Guide for 1H-
Indazole-4-boronic acid
This guide provides crucial safety and logistical information for the handling and disposal of 1H-
Indazole-4-boronic acid, tailored for researchers, scientists, and professionals in drug

development. Adherence to these procedures is vital for ensuring laboratory safety and

operational integrity.

Chemical Identifier:

Name: 1H-Indazole-4-boronic acid

CAS Number: 1023595-17-6[1]

Molecular Formula: C₇H₇BN₂O₂[2]

Hazard Identification: 1H-Indazole-4-boronic acid is classified as a hazardous substance. It is

crucial to be aware of the following potential health effects:

Causes skin irritation.[3][4]

Causes serious eye irritation.[3][4]

May cause respiratory irritation.[3][4]
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Harmful if swallowed.[5][6]

Personal Protective Equipment (PPE)
The following table summarizes the mandatory personal protective equipment required when

handling 1H-Indazole-4-boronic acid.

Body Part Required PPE Specifications

Eyes/Face Safety Goggles or Face Shield

Must comply with OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[4]

[7][8]

Hands Chemical-resistant Gloves

Wear appropriate protective

gloves to prevent skin

exposure.[3][4][8] Nitrile or

neoprene gloves are

recommended.

Body Laboratory Coat

Wear appropriate protective

clothing to prevent skin

exposure.[3][4][8]

Respiratory NIOSH-approved Respirator

A respirator is recommended if

ventilation is inadequate or

when handling large quantities

that may generate dust.[8]

Operational and Handling Plan
Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation exposure.[4][9]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[4][8]
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Step-by-Step Handling Protocol:

Preparation: Before handling, ensure all required PPE is correctly worn. Prepare the work

area by removing any unnecessary items and ensuring a clean, uncluttered space.

Weighing and Transfer: Conduct all weighing and transfer operations within a chemical fume

hood to control dust and vapor. Avoid generating dust.[4]

In Case of Contact:

Skin Contact: Immediately wash the affected area with plenty of soap and water.[3]

Remove contaminated clothing.[8]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, including

under the eyelids.[8] Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen.[3][4][8]

Ingestion: Do NOT induce vomiting.[8] Rinse the mouth with water and seek immediate

medical attention.[9]

Post-Handling: Thoroughly wash hands and any exposed skin with soap and water after

handling is complete.[4][9] Clean the work area and decontaminate any equipment used.

Storage and Disposal Plan
Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated area.[7]

Some suppliers recommend a storage temperature of 2-8°C.[5]

Keep away from incompatible materials such as strong oxidizing agents.[4][7]

Disposal:

Chemical Waste: Dispose of 1H-Indazole-4-boronic acid and any contaminated materials

as hazardous waste in accordance with local, state, and federal regulations. Do not dispose
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of down the drain.

Empty Containers: The first rinse of an empty container must be collected and disposed of

as hazardous waste.[10] Subsequent rinses may be permissible for drain disposal, provided

the pH is neutral (between 7-9) and there is no other chemical contamination.[10] For

containers of highly toxic chemicals, the first three rinses must be collected as hazardous

waste.[10]

Workflow and Safety Diagram
The following diagram illustrates the standard workflow for handling 1H-Indazole-4-boronic
acid, emphasizing critical safety checkpoints.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1H-Indazole-4-boronic acid | [frontierspecialtychemicals.com]

2. sigmaaldrich.com [sigmaaldrich.com]

3. 1H-Indazole-4-boronic acid, 97% 1 g | Buy Online | Thermo Scientific Chemicals | Fisher
Scientific [fishersci.com]

4. fishersci.com [fishersci.com]

5. 1H-Indazole-5-Boronic Acid, >=95% - Yorlab [yorlab.co.uk]

6. Indazole-6-boronic acid 885068-10-0 [sigmaaldrich.com]

7. fishersci.com [fishersci.com]

8. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

9. static.cymitquimica.com [static.cymitquimica.com]

10. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]

To cite this document: BenchChem. [Personal protective equipment for handling 1H-
Indazole-4-boronic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b591470#personal-protective-equipment-for-handling-
1h-indazole-4-boronic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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